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Compound of Interest

Compound Name: cis-1-Chloropropene

Cat. No.: B095951 Get Quote

An In-depth Technical Guide to cis-1-Chloropropene (CAS Number: 16136-84-8)

This technical guide provides a comprehensive overview of cis-1-chloropropene, also known

as (Z)-1-chloro-1-propene, for researchers, scientists, and professionals in drug development.

It covers the chemical's properties, synthesis, reactivity, and analytical methods, with

quantitative data presented in structured tables and experimental methodologies detailed.

Chemical Identity and Physical Properties
cis-1-Chloropropene is a colorless liquid with the chemical formula C₃H₅Cl.[1] It is one of the

geometric isomers of 1-chloropropene, the other being trans-1-chloropropene.

Table 1: General and Physical Properties of cis-1-Chloropropene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b095951?utm_src=pdf-interest
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.guidechem.com/dictionary/en/16136-84-8.html
https://www.benchchem.com/product/b095951?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095951?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 16136-84-8 [1]

Molecular Formula C₃H₅Cl [1]

Molecular Weight 76.52 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 32.45 °C [1]

Melting Point -134.8 °C [1]

Density 0.9271 g/cm³ [1]

Refractive Index 1.4000 [1]

Vapor Pressure 486 mmHg at 25°C [1]

Flash Point < -6 °C (21 °F) [1]

Solubility

Insoluble in water; Soluble in

ether, acetone, benzene,

chloroform.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of cis-1-chloropropene.

Table 2: Spectroscopic Data for cis-1-Chloropropene
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Spectrum Type Key Data Points Reference

¹H NMR

Chemical shifts (ppm) and

coupling constants (Hz) are

available for solutions in

acetone and benzene.[2]

[2]

¹³C NMR
Spectral data in CDCl₃ is

available.
[1][2]

Infrared (IR)
IR spectrum data (KBr disc) is

available.
[1][3]

Mass Spectrometry (MS)
Electron ionization mass

spectrum is available.
[1]

Synthesis and Reactivity
cis-1-Chloropropene is a reactive compound used in the synthesis of various organic

chemicals.[1]

Synthesis
A common method for the preparation of 1-chloropropene is the catalytic dehydrochlorination of

1,2-dichloropropane. This process typically yields a mixture of cis- and trans-1-chloropropene.

Experimental Protocol: Synthesis of 1-Chloropropene

This protocol is adapted from a patented method for the synthesis of 1-chloropropene.

Catalyst Preparation: A catalyst is prepared by impregnating a support material (e.g.,

activated carbon) with an aqueous solution of metal chlorides, such as cobalt(II) chloride, a

platinum or palladium compound (e.g., H₂PtCl₆ or PdCl₂), and a lanthanide chloride (e.g.,

CeCl₃ or LaCl₃). The impregnated support is then dried under a nitrogen atmosphere at

120°C and subsequently calcined at 500°C for several hours.

Dehydrochlorination Reaction: The prepared catalyst is loaded into a fixed-bed reactor. The

reactor is heated to 300-400°C under a nitrogen stream. 1,2-dichloropropane is then

introduced into the reactor at a controlled feed rate.
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Product Collection and Analysis: The reaction products are collected by cooling the effluent

gas stream. The resulting liquid, containing a mixture of cis- and trans-1-chloropropene, can

be analyzed by gas chromatography to determine the conversion of the starting material and

the selectivity for the desired products. The typical ratio of trans- to cis-1-chloropropene
produced by this method is approximately 3:1. Further purification by fractional distillation

would be required to isolate the cis isomer.

Reactivity
cis-1-Chloropropene is a highly reactive compound that can participate in various chemical

reactions. It is used as a starting material for the production of pharmaceuticals, agrochemicals,

and polymers.[1] Its reactivity is attributed to the presence of the double bond and the chlorine

atom.

Safety and Handling
cis-1-Chloropropene is a hazardous chemical and should be handled with appropriate safety

precautions.

Table 3: Safety Information for cis-1-Chloropropene

Hazard Information Precautionary Measures Reference

Highly flammable liquid and

vapor.

Keep away from heat, sparks,

open flames, and hot surfaces.

Use explosion-proof electrical

equipment.

Moderately toxic by ingestion.

Mildly toxic by skin contact and

inhalation.

Avoid breathing fumes/vapors.

Use in a well-ventilated area.

Wear protective gloves and

clothing.

[1]

Causes skin and eye irritation.
Wear safety glasses with side-

shields.
[1]

Questionable carcinogen with

experimental neoplastigenic

data.

Handle with caution and

minimize exposure.
[1]
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Analytical Methods
Gas chromatography-mass spectrometry (GC-MS) is a suitable method for the analysis of cis-
1-chloropropene.

Experimental Protocol: GC-MS Analysis of cis-1-Chloropropene

This protocol is based on established methods for the analysis of related volatile

organochlorine compounds.

Instrumentation: A gas chromatograph equipped with a mass spectrometer detector is used.

A capillary column suitable for volatile organic compounds (e.g., DB-VRX, 30 m x 0.25 mm

ID, 1.4 µm film thickness) is recommended.

Sample Preparation: Samples can be prepared by dissolving the analyte in a suitable

solvent, such as hexane. For trace analysis in complex matrices, a sample extraction and

concentration step may be necessary.

GC Conditions:

Injector Temperature: 200°C

Carrier Gas: Helium

Oven Temperature Program: Start at 35°C, ramp to 130°C at 10°C/min, then ramp to

220°C at 60°C/min and hold for 1 minute.

MS Conditions:

Interface Temperature: 230°C

Ionization Mode: Electron Ionization (EI)

Data Analysis: The retention time and mass spectrum of the analyte are compared with

those of a known standard of cis-1-chloropropene for identification and quantification.

Visualization of Isomeric Relationships
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The following diagram illustrates the relationship between cis-1-chloropropene and its

isomers.

1-Chloropropene Isomers

Positional Isomers

cis-1-Chloropropene trans-1-ChloropropeneGeometric Isomers

2-Chloropropene

Positional Isomers

3-Chloropropene

Click to download full resolution via product page

Caption: Isomeric relationships of 1-chloropropene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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